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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

Cat. No.: B046732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Methyl-2-pyrrolidineethanol in common laboratory solvents. Due to the limited availability of

specific quantitative solubility data in public literature, this document focuses on providing a

framework for researchers to determine solubility through established experimental protocols.

Introduction to 1-Methyl-2-pyrrolidineethanol
1-Methyl-2-pyrrolidineethanol, with the CAS number 2831-56-3, is a chemical compound

used as an intermediate in various chemical syntheses. Understanding its solubility is crucial

for its application in reaction chemistry, formulation development, and purification processes.

Structurally, it is a pyrrolidine derivative containing a primary alcohol functional group, which

influences its polarity and solubility behavior.

Qualitative Solubility Profile
Based on available chemical information, 1-Methyl-2-pyrrolidineethanol is described as being

soluble and miscible with water.[1] This high affinity for water is attributed to the presence of the

hydroxyl group and the nitrogen atom in the pyrrolidine ring, both of which can participate in

hydrogen bonding.

While specific data for its solubility in a wide range of organic solvents is not readily available in

the literature, its molecular structure suggests it is likely to be soluble in polar protic and aprotic
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solvents. Its solubility in nonpolar solvents is expected to be limited.

Quantitative Solubility Data
A thorough search of scientific databases and chemical literature did not yield specific

quantitative solubility data (e.g., in g/100 mL or mol/L) for 1-Methyl-2-pyrrolidineethanol in
common laboratory solvents. Therefore, the following table is provided as a template for

researchers to populate with their own experimentally determined data.

Table 1: Experimentally Determined Solubility of 1-Methyl-2-pyrrolidineethanol

Solvent Classification
Temperature
(°C)

Solubility (
g/100 mL)

Observations

Water Polar Protic Miscible

Methanol Polar Protic

Ethanol Polar Protic

Acetone Polar Aprotic

Ethyl Acetate Polar Aprotic

Dichloromethane Polar Aprotic

Toluene Nonpolar

Hexane Nonpolar

Experimental Protocols for Solubility Determination
Researchers can employ the following established methods to determine the solubility of 1-
Methyl-2-pyrrolidineethanol.

4.1. Protocol for Qualitative Assessment of Miscibility

This method provides a rapid determination of whether the compound is miscible, partially

miscible, or immiscible in a given solvent.

Materials:
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1-Methyl-2-pyrrolidineethanol

Solvent of interest

Calibrated pipettes or graduated cylinders

Small, clear glass vials or test tubes with closures

Vortex mixer (optional)

Procedure:

Add a known volume (e.g., 1 mL) of the solvent to a clean, dry vial.

Add an equal volume of 1-Methyl-2-pyrrolidineethanol to the same vial.

Securely close the vial and agitate it by inverting it several times or by using a vortex mixer

for 30 seconds.

Allow the mixture to stand at a controlled temperature and observe for the formation of a

single phase or multiple layers.

Interpretation of Results:

Miscible: A single, clear, and homogenous liquid phase is observed.

Immiscible: Two distinct liquid layers are present.

Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not

separate over time.

4.2. Protocol for Quantitative Solubility Determination (Gravimetric Method)

This protocol determines the solubility by creating a saturated solution and then quantifying the

amount of dissolved solute.

Materials:

1-Methyl-2-pyrrolidineethanol
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Solvent of interest

Analytical balance

Temperature-controlled shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Pre-weighed vials

Procedure:

Add an excess amount of 1-Methyl-2-pyrrolidineethanol to a known volume or mass of

the solvent in a sealed container. The excess solid ensures that a saturated solution is

formed.

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Allow the mixture to settle.

Carefully withdraw a known volume of the supernatant using a syringe and filter it through

a syringe filter into a pre-weighed vial to remove any undissolved solute.

Weigh the vial containing the filtered saturated solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a suitable temperature until a constant weight of the solute is obtained.

Weigh the vial with the dried solute.

Calculation:

Mass of dissolved solute = (Weight of vial + dried solute) - (Weight of empty vial)

Mass of solvent = (Weight of vial + saturated solution) - (Weight of vial + dried solute)

Solubility ( g/100 g solvent) = (Mass of dissolved solute / Mass of solvent) * 100
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Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for assessing the solubility of a compound

like 1-Methyl-2-pyrrolidineethanol.
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Caption: Workflow for determining the solubility of 1-Methyl-2-pyrrolidineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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